Cas no 905807-42-3 (2-Propoxy-5-chlorothiophenol)

• Product Name: 2-Propoxy-5-chlorothiophenol
• CAS No: 905807-42-3
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 819960
• PubChem ID: 24820750
• Update Time: 2025-04-19

2-Propoxy-5-chlorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Propoxy-5-chlorothiophenol
• 5-chloro-2-propoxyBenzenethiol
• 5-chloranyl-2-propoxy-benzenethiol
• 5-chloro-2-propoxy-benzenethiol
• 5-Chloro-2-propoxybenzene-1-thiol
• FT-0704186
• DTXSID40647579
• A843587
• 5-Chloro-2-n-Propoxythiophenol
• 905807-42-3
• AKOS015962280

• Inchi： 1S/C9H11ClOS/c1-2-5-11-8-4-3-7(10)6-9(8)12/h3-4,6,12H,2,5H2,1H3
• InChI Key： FLEXUXMIQOIZIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S)OCCC

Computed Properties

• Exact Mass: 202.02200
• Monoisotopic Mass: 202.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 10.2A^2

Experimental Properties

• PSA: 48.03000
• LogP: 3.41750